Cas no 949876-51-1 (6-3-(4-fluorophenyl)-1-methanesulfonyl-4,5-dihydro-1H-pyrazol-5-ylquinoxaline)

• Product Name: 6-3-(4-fluorophenyl)-1-methanesulfonyl-4,5-dihydro-1H-pyrazol-5-ylquinoxaline
• CAS No: 949876-51-1
• MF: C₁₈H₁₅FN₄O₂S
• MW: 370.400705575943
• CID: 5429917
• Update Time: 2025-06-15

6-3-(4-fluorophenyl)-1-methanesulfonyl-4,5-dihydro-1H-pyrazol-5-ylquinoxaline Chemical and Physical Properties

Names and Identifiers

• 6-[5-(4-fluorophenyl)-2-methylsulfonyl-3,4-dihydropyrazol-3-yl]quinoxaline
• 6-3-(4-fluorophenyl)-1-methanesulfonyl-4,5-dihydro-1H-pyrazol-5-ylquinoxaline

• Inchi： 1S/C18H15FN4O2S/c1-26(24,25)23-18(11-16(22-23)12-2-5-14(19)6-3-12)13-4-7-15-17(10-13)21-9-8-20-15/h2-10,18H,11H2,1H3
• InChI Key： JUXLRQMQBCHRSR-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C3N(S(C)(=O)=O)N=C(C4=CC=C(F)C=C4)C3)=CC=2)N=CC=1

Additional information on 6-3-(4-fluorophenyl)-1-methanesulfonyl-4,5-dihydro-1H-pyrazol-5-ylquinoxaline

Introduction to Compound with CAS No. 949876-51-1 and Product Name: 6-3-(4-fluorophenyl)-1-methanesulfonyl-4,5-dihydro-1H-pyrazol-5-ylquinoxaline

The compound with the CAS number 949876-51-1 and the product name 6-3-(4-fluorophenyl)-1-methanesulfonyl-4,5-dihydro-1H-pyrazol-5-ylquinoxaline represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The unique combination of a pyrazole ring and a quinoxaline moiety, coupled with a fluorophenyl substituent and a methanesulfonyl group, makes this molecule a promising candidate for further investigation in drug discovery and development.

Recent studies in medicinal chemistry have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The pyrazole and quinoxaline scaffolds are particularly well-studied due to their ability to interact with various biological targets, including enzymes and receptors. The presence of a 4-fluorophenyl group in this compound adds an additional layer of complexity, as fluorine atoms are known to modulate the pharmacokinetic properties of molecules by influencing their metabolic stability and binding affinity.

The 1-methanesulfonyl substituent further enhances the structural diversity of this compound, potentially contributing to its interaction with biological targets in unique ways. This moiety is commonly used in drug design to improve solubility and binding affinity. The 4,5-dihydro-1H-pyrazol-5-ylquinoxaline core structure suggests that this compound may exhibit properties similar to other molecules in its class, such as kinase inhibition or anti-inflammatory effects. However, the specific arrangement of functional groups makes it distinct from previously studied analogs.

In the context of current research, this compound has been synthesized and characterized for its potential biological activity. Preliminary experiments have shown that it exhibits interesting interactions with certain enzymes, suggesting that it may have therapeutic applications in areas such as oncology or inflammatory diseases. The fluorophenyl group, in particular, has been implicated in enhancing binding interactions with target proteins, which could lead to improved efficacy compared to related compounds without this substitution.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core heterocyclic framework. The introduction of the methanesulfonyl group has been achieved through nucleophilic aromatic substitution reactions, which are well-established in synthetic organic chemistry. These methodologies highlight the importance of well-developed synthetic strategies in the production of complex pharmaceutical intermediates.

One of the key challenges in working with such complex molecules is their sensitivity to environmental conditions. The presence of multiple functional groups necessitates careful handling during both synthesis and characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been utilized to confirm the structure of this compound. These analytical methods provide detailed information about the molecular architecture, which is crucial for understanding its biological behavior.

The potential biological activity of this compound has prompted investigations into its interactions with relevant targets. Computational modeling has been employed to predict how it might bind to proteins, providing insights into possible mechanisms of action. These studies suggest that it may inhibit certain kinases or modulate other enzyme systems involved in disease pathways. Further experimental validation is required to confirm these predictions and explore potential therapeutic applications.

In conclusion, the compound with CAS number 949876-51-1 and product name 6-3-(4-fluorophenyl)-1-methanesulfonyl-4,5-dihydro-1H-pyrazol-5-ylquinoxaline represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further research. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in the development of new treatments for various diseases.